2,4-dimethoxy-N-4-pyridinylbenzamide
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Description
Synthesis Analysis
The synthesis of compounds related to 2,4-dimethoxy-N-4-pyridinylbenzamide often involves facile one-pot methods and specific reactions to introduce the desired functional groups. For instance, a study by Golla et al. (2020) outlined the synthesis of 4′-dimethoxyphenyl-(2,6-di-2-pyrazinyl) pyridines using 2-acetylpyrazine and n,n’-dimethoxybanzaldehydes, showcasing a method that could be relevant for synthesizing similar compounds (Golla et al., 2020).
Molecular Structure Analysis
The molecular structure of compounds closely related to 2,4-dimethoxy-N-4-pyridinylbenzamide has been elucidated through single crystal X-ray diffraction, demonstrating the presence of various intermolecular secondary interactions that lead to supramolecular structures. The dihedral angles and molecular conformations play a significant role in the compound's behavior and properties (Golla et al., 2020).
Chemical Reactions and Properties
The photochemical behavior and intramolecular cyclization mechanisms of similar compounds have been explored, revealing the involvement of triplet states and radical intermediates in reactions, which provides insights into the reactivity and potential chemical transformations of 2,4-dimethoxy-N-4-pyridinylbenzamide (Park et al., 2001).
Physical Properties Analysis
The physical properties, including photophysical and electrochemical properties, of related compounds have been studied. These investigations involve UV–Visible and fluorescence spectroscopy, along with cyclic voltammetry, to understand the electronic transitions and redox behaviors, which are crucial for determining the physical characteristics of 2,4-dimethoxy-N-4-pyridinylbenzamide (Golla et al., 2020).
Chemical Properties Analysis
The chemical properties of 2,4-dimethoxy-N-4-pyridinylbenzamide can be inferred from studies on similar compounds, focusing on reactivity patterns, stability, and interaction with other molecules. Research on the reactivity of 2-halo-N-pyridinylbenzamides, for example, helps in understanding the potential chemical behavior and applications of 2,4-dimethoxy-N-4-pyridinylbenzamide (Park et al., 2001).
Future Directions
The future directions for research on “2,4-dimethoxy-N-4-pyridinylbenzamide” could involve further investigation into its synthesis, structural modifications, and biological activities. Given the wide range of applications of benzamide derivatives, this compound could potentially be used in various fields, including medicine, industry, and agriculture .
properties
IUPAC Name |
2,4-dimethoxy-N-pyridin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3/c1-18-11-3-4-12(13(9-11)19-2)14(17)16-10-5-7-15-8-6-10/h3-9H,1-2H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOGTZFJHORNDLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=CC=NC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dimethoxy-N-(pyridin-4-yl)benzamide |
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